2-(Tetrahydropyran-4-ylidene)propionic acid ethyl ester

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: ethyl 2-(oxan-4-ylidene)propanoate
• InChI: InChI=1S/C10H16O3/c1-3-13-10(11)8(2)9-4-6-12-7-5-9/h3-7H2,1-2H3
• InChI Key: XGEDMRYQYWKNTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C1CCOCC1)C

Description

2-(Tetrahydropyran-4-ylidene)propionic acid ethyl ester is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 12.9 g (54.1 mmol) of 2-phosphonopropionic acid triethyl etser in tetrahydrofuran (60 mL) was added, at 25° C. under an atmosphere of argon, 5.52 g (49.2 mmol) of potassium t-butoxide, and stirred for 10 minutes. Into this solution, 5.42 g (54.1 mmol) of tetrahydropyran-4-one was dropped and stirred for 5 hours at about 70° C. The obtained mixture was cooled to room temperature, poured into water and extracted with ether. The ether extract was washed with water (twice) and saturated brine successively, dried over anhydrous magnesium sulfate, and then, the solvent was removed. The obtained residue was purified by medium pressure liquid column chromatography on silica gel (developing solvent; hexane-ethyl acetate) to obtain 4.2 g (yield 42.1%) of 2-(tetrahydropyran-4-ylidene)propionic acid ethyl ester as colorless liquid. Its physical property is shown below.